Cas no 106970-40-5 (1-Naphthalenecarboxaldehyde,1,4-dihydro-)

106970-40-5 structure
Product name:1-Naphthalenecarboxaldehyde,1,4-dihydro-
1-Naphthalenecarboxaldehyde,1,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxaldehyde,1,4-dihydro-
- 1-Naphthalenecarboxaldehyde, 1,4-dihydro- (9CI)
- SCHEMBL14669221
- 1,4-Dihydronaphthalene-1-carbaldehyde
- 106970-40-5
-
- Inchi: InChI=1S/C11H10O/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-4,6-8,10H,5H2
- InChI Key: WJUZGIWKFBUJNB-UHFFFAOYSA-N
- SMILES: O=CC1C=CCC2=CC=CC=C12
Computed Properties
- Exact Mass: 158.0732
- Monoisotopic Mass: 158.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.2
Experimental Properties
- PSA: 17.07
1-Naphthalenecarboxaldehyde,1,4-dihydro- Related Literature
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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Cheng Ruan,Xue Bai,Chun Sun,Haobin Chen,Changfeng Wu,Xiongbin Chen,Hongda Chen,Vicki L. Colvin RSC Adv., 2016,6, 106225-106229
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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